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Abstract

Monisouron is a selective herbicide belonging to the urea class of chemical compounds. This
guide provides a comprehensive overview of its chemical structure, physicochemical
properties, and mechanism of action. Detailed information on its synthesis and analytical
methodologies is limited in publicly available literature; however, this document compiles the
known data and provides generalized experimental frameworks based on related compounds
and its herbicidal class. The primary mode of action for Monisouron, like other urea-based
herbicides, is the inhibition of Photosystem Il (PSlIl), a critical component of the photosynthetic
electron transport chain in plants. This disruption of photosynthesis ultimately leads to plant
death. This technical paper aims to be a foundational resource for researchers and
professionals involved in the study and development of herbicides and related chemical
entities.

Chemical Structure and Identification

Monisouron is an achiral molecule with the systematic IUPAC name 1-(5-tert-butyl-1,2-oxazol-
3-yl)-3-methylurea. Its chemical structure is characterized by a central urea moiety linked to a
tert-butyl substituted isoxazole ring and a methyl group.
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Identifier Value

IUPAC Name 1-(5-tert-butyl-1,2-oxazol-3-yl)-3-methylurea
N-[5-(1,1-dimethylethyl)-3-isoxazolyl]-N'-

CAS Name [5-( ylethyl) yll
methylurea

CAS Number 55807-46-0[1]

Molecular Formula

C9H15N302[1]

Molecular Weight

197.23 g/mol [1]

SMILES

CC(C)(C)clcc(NC(=O)NC)nol

Chemical Class

Urea Herbicide

Physicochemical Properties

Detailed experimental data on the physicochemical properties of Monisouron are not widely

available. The following table summarizes the known information.

Property Value
Melting Point 187 °C[1]

Data not available. As a urea-based compound,
Solubility it is expected to have low solubility in water and

higher solubility in organic solvents.

Vapor Pressure

Data not available.

pKa

Data not available.

Mechanism of Action: Inhibition of Photosystem Il

The primary mechanism of action for Monisouron is the inhibition of Photosystem Il (PSII) in

the chloroplasts of susceptible plants.[2] This action is characteristic of the urea class of

herbicides.

© 2025 BenchChem. All rights reserved.

2/7 Tech Support


https://www.biosynth.com/p/FCA80746/55807-46-0-1-5-tert-butyl-12-oxazol-3-yl-3-methy
https://www.biosynth.com/p/FCA80746/55807-46-0-1-5-tert-butyl-12-oxazol-3-yl-3-methy
https://www.biosynth.com/p/FCA80746/55807-46-0-1-5-tert-butyl-12-oxazol-3-yl-3-methy
https://www.benchchem.com/product/b3053744?utm_src=pdf-body
https://www.biosynth.com/p/FCA80746/55807-46-0-1-5-tert-butyl-12-oxazol-3-yl-3-methy
https://www.benchchem.com/product/b3053744?utm_src=pdf-body
https://resolve.cambridge.org/core/books/abs/herbicides-and-plant-metabolism/herbicides-interacting-with-photosystem-ii/881EC528AF8CAE03F0CF2379DC58E9E7
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3053744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Monisouron acts by binding to the D1 protein, a key component of the PSII reaction center.
Specifically, it competes with plastoquinone (PQ), the native electron acceptor, for its binding
site (the QB site) on the D1 protein. This competitive binding blocks the electron flow from the
primary quinone acceptor (QA) to the secondary quinone acceptor (QB).

The interruption of the photosynthetic electron transport chain has several critical
consequences:

e Inhibition of ATP and NADPH Synthesis: The blockage of electron flow prevents the
generation of the electrochemical gradient necessary for ATP synthesis and the reduction of
NADP+ to NADPH, both of which are essential for carbon fixation.

o Formation of Reactive Oxygen Species (ROS): The stalled electron transport leads to the
formation of highly reactive triplet chlorophyll and singlet oxygen. These ROS cause lipid
peroxidation, membrane damage, and chlorophyll bleaching, leading to cellular damage and
ultimately, plant death.

The following diagram illustrates the signaling pathway of Monisouron's inhibitory action on
Photosystem IlI.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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